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Compound Name:
dimethoxyphenyl)methanol

CAS No.: 18268-78-5

Cat. No.: B12436433

Get Quote

Abstract

(3-Chloro-4,5-dimethoxyphenyl)methanol is a specialized benzyl alcohol derivative serving
as a critical building block in the synthesis of bioactive heterocycles, including chromenes,
chalcones, and indole-based inhibitors. This guide provides a comprehensive technical
analysis of its physicochemical properties, validated synthesis protocols starting from 3-chloro-
4,5-dimethoxybenzaldehyde (CAS 18268-68-3), and its downstream applications in medicinal
chemistry.

Chemical Identity & Structural Analysis

This molecule features a trisubstituted benzene ring with a primary alcohol handle, a chlorine
atom, and two methoxy groups.[1][2] The specific substitution pattern (3-chloro, 4,5-dimethoxy)
imparts unique electronic properties, balancing the electron-withdrawing inductive effect of
chlorine with the electron-donating resonance of the methoxy groups.
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Property Data

IUPAC Name (3-Chloro-4,5-dimethoxyphenyl)methanol
Molecular Formula CoH11CIO3

Molecular Weight 202.63 g/mol

Core Moiety Benzyl Alcohol

Key Substituents 3-Chloro, 4-Methoxy, 5-Methoxy

18268-68-3 (3-Chloro-4,5-
dimethoxybenzaldehyde)

Precursor CAS

SMILES COC1=C(C(=CC(=C1)CO)Cl)OC

Structural Significance in Drug Design

» Electronic Modulation: The 3-chloro substituent provides metabolic stability (blocking
metabolic oxidation at the C3 position) and lipophilicity modulation compared to the 3,4,5-
trimethoxy analogue.[2]

e Hydrogen Bonding: The benzylic hydroxyl group acts as a versatile handle for derivatization
(e.g., conversion to halides, esters, or ethers) or as a hydrogen bond donor/acceptor in
protein-ligand interactions.[2]

Synthesis & Manufacturing Protocols

The most robust route to (3-Chloro-4,5-dimethoxyphenyl)methanol is the selective reduction
of its aldehyde precursor, 3-chloro-4,5-dimethoxybenzaldehyde. The aldehyde itself is
accessible via the methylation of 5-chlorovanillin.

Step 1: Precursor Synthesis (Methylation)[2][5]

 Starting Material: 5-Chlorovanillin (3-chloro-4-hydroxy-5-methoxybenzaldehyde).

o Reagents: Methyl lodide (Mel) or Dimethyl Sulfate (DMS), Potassium Carbonate (K2CO3).[2]
[3]
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e Solvent: DMF or Acetone.[3]
e Conditions: 80°C for 3 hours.
e Yield: Typically >90%.[3][4]

Step 2: Reduction to Alcohol (Core Protocol)

This protocol describes the reduction using Sodium Borohydride (NaBHa4), favored for its
chemoselectivity and mild conditions.[2][3]

Reagents:

e 3-Chloro-4,5-dimethoxybenzaldehyde (1.0 eq)[2][5]

e Sodium Borohydride (NaBHa4) (0.5-1.0 eq)[2][3]

e Methanol (MeOH) or Ethanol (EtOH) (Solvent)[2][3][6]
e Dilute HCI (1N) or NH4Cl (Quenching)[2][3][6]

Procedure:

Dissolution: Dissolve 3-chloro-4,5-dimethoxybenzaldehyde (10 mmol) in anhydrous MeOH
(30 mL) in a round-bottom flask. Cool to 0°C using an ice bath.[3]

e Addition: Add NaBHa4 (5 mmol) portion-wise over 10 minutes. Note: Hydrogen gas evolution
will occur.[3][4]

» Reaction: Remove the ice bath and stir at room temperature for 1-2 hours. Monitor reaction
progress via TLC (Silica, 30% EtOAc/Hexanes). The aldehyde spot (Rf ~0.[2][3]6) should
disappear, replaced by the alcohol spot (Rf ~0.3).[2][3]

e Quenching: Carefully add saturated aqueous NH4Cl or 1N HCI to quench excess hydride.[3]

o Workup: Evaporate the methanol under reduced pressure. Dissolve the residue in Ethyl
Acetate (EtOAc) and wash with water and brine.[2][3]

« Isolation: Dry the organic layer over anhydrous Na=SOa4, filter, and concentrate in vacuo.
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 Purification: The crude product is often pure enough for use.[3] If necessary, purify via flash
column chromatography (Hexanes/EtOAc gradient).[2][3]

Synthesis Workflow Diagram

Mel, K2CO3 NaBH4

5-Chlorovanillin DME, 80°C _ | 3-Chloro-4,5-dimethoxybenzaldehyde JWH0) s RO N (3-Chloro-4,5-dimethoxyphenyl)methanol
(Precursor) o (CAS 18268-68-3) o (Target)

Click to download full resolution via product page

Caption: Two-step synthesis pathway from 5-chlorovanillin to the target alcohol.

Physicochemical Properties

While experimental data for the specific alcohol is scarce in open literature, properties can be
reliably interpolated from the aldehyde precursor and the 3,4,5-trimethoxybenzyl alcohol

analogue.
Property Value / Prediction Notes
) ) ) ) Analogous to 3,4,5-
Physical State White to off-white solid ]
trimethoxybenzyl alcohol.
_ _ _ Aldehyde precursor MP is 74—
Melting Point 60—70°C (Predicted)

75°C.

) Hydroxyl group confers
» High: MeOH, EtOH, DMSO, o o
Solubility polarity; lipophilic ring limits
DCMLow: Water, Hexanes -
water solubility.[2]

Moderately lipophilic; suitable
LogP (Predicted) ~1.5-1.8 for membrane permeability.[2]

[3]

Typical for primary benzyl

pKa ~14 (Alcoholic OH)
alcohols.[2][3]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.benchchem.com/product/b12436433/docs?utm_src=pdf-body-img#3-chloro-4-5-dimethoxyphenyl-methanol-technical-synthesis-and-application-guide
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Discovery

This molecule is primarily used as an intermediate to introduce the 3-chloro-4,5-
dimethoxyphenyl pharmacophore, a motif known to enhance potency and selectivity in various
biological targets.

Synthesis of Chalcones (Antiparasitic/Antioxidant)

The alcohol is oxidized back to the aldehyde or converted to a halide to react with
acetophenones.[2][3] Resulting chalcones have shown activity against Leishmania major and
Trypanosoma brucei.[3] The chlorine atom often improves metabolic stability compared to the
trimethoxy analogues.[3]

Chromene Derivatives (Anticancer)

Used in the synthesis of 4-arylchromenes.[2][3] The 3-chloro-4,5-dimethoxy substitution pattern
on the 4-aryl ring has been linked to microtubule destabilization and MYB inhibition in cancer
cells.

Indole-Based Inhibitors

The benzyl group is attached to indole scaffolds to create inhibitors for acetylcholinesterase
(AChE), targeting disease-transmitting mosquitoes (Anopheles gambiae).[2] The 3-chloro
substituent increases selectivity for insect AChE over human AChE.

Derivatization Pathways
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Caption: Downstream derivatization pathways for medicinal chemistry applications.
Safety & Handling (SDS Highlights)
As a substituted benzyl alcohol, standard laboratory safety protocols apply.[3][7]

e Hazards: Likely causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2][3]

e Handling: Use in a fume hood.[3] Wear nitrile gloves and safety goggles.[3]

» Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow
oxidation to the aldehyde or benzoic acid.

» Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as organic
chemical waste.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methanol-technical-synthesis-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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